Cas no 13360-94-6 (Butyl Diphenylphosphinite)

• Product Name: Butyl Diphenylphosphinite
• CAS No: 13360-94-6
• MF: C₁₆H₁₉OP
• MW: 258.295225381851
• CID: 205560
• PubChem ID: 83377
• Update Time: 2025-08-03

Butyl Diphenylphosphinite Chemical and Physical Properties

Names and Identifiers

• Phosphinous acid,P,P-diphenyl-, butyl ester
• butoxy(diphenyl)phosphane
• butyl diphenylphosphinite
• Einecs 236-420-8
• Diphenylbutoxyphosphine
• Diphenylphosphinous acid butyl ester
• UNII-9TE6F2H4RF
• SCHEMBL1726701
• NS00024296
• 9TE6F2H4RF
• n-butyl diphenylphosphinite
• DTXSID60158197
• PHOSPHINOUS ACID, P,P-DIPHENYL-, BUTYL ESTER
• 13360-94-6
• AKOS024323358
• Butyl Diphenylphosphinite

• Inchi： 1S/C16H19OP/c1-2-3-14-17-18(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13H,2-3,14H2,1H3
• InChI Key： VMUAFIWZWXGPGP-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)OCCCC

Computed Properties

• Exact Mass: 258.11747
• Monoisotopic Mass: 258.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Butyl Diphenylphosphinite

Butyl Diphenylphosphinite: A Comprehensive Overview

Butyl Diphenylphosphinite (CAS No. 13360-94-6) is a versatile organic compound that has garnered significant attention in various industrial and research domains. This compound, also referred to as diphenylbutylphosphinate, belongs to the class of phosphorus-containing organophosphines. Its unique chemical structure and properties make it an essential component in numerous applications, particularly in the fields of catalysis, flame retardancy, and polymer stabilization.

The molecular formula of Butyl Diphenylphosphinite is C₁₅H₁₉PO₂, which highlights its composition of carbon, hydrogen, phosphorus, and oxygen atoms. The compound is characterized by its ability to form stable complexes with transition metals, a property that has been extensively exploited in catalytic processes. Recent studies have demonstrated its potential as a ligand in asymmetric catalysis, where it facilitates the synthesis of enantioselective compounds—a critical area in pharmaceutical and agrochemical industries.

One of the most notable applications of Butyl Diphenylphosphinite is its role as a flame retardant. Its ability to decompose thermally and release non-flammable gases contributes to the inhibition of combustion processes. This property has led to its integration into polymer materials, particularly in the production of high-performance plastics and textiles. According to recent research published in *Journal of Applied Polymer Science*, the incorporation of diphenylbutylphosphinate into polyamide matrices significantly enhances their thermal stability and flame resistance without compromising mechanical properties.

In addition to its flame retardant properties, Butyl Diphenylphosphinite is widely used as a stabilizer in polymer systems. Its ability to scavenge free radicals makes it an effective additive for preventing oxidative degradation in polymers exposed to environmental stressors such as UV radiation and moisture. A study conducted by researchers at the University of California revealed that the addition of diphenylbutylphosphinate to polyethylene films resulted in a 40% reduction in oxidative degradation over a six-month period.

The synthesis of Butyl Diphenylphosphinite typically involves the reaction of triphenylphosphine with butyraldehyde or other aldehyde derivatives under specific conditions. Recent advancements in this synthesis process have focused on improving yield and reducing environmental impact. For instance, researchers at the Tokyo Institute of Technology have developed a green chemistry approach using microwave-assisted synthesis, which significantly reduces reaction time while maintaining high purity levels.

Beyond its industrial applications, Butyl Diphenylphosphinite has also found relevance in academic research. Its use as a precursor for metal complexes has opened new avenues in organometallic chemistry. A study published in *Nature Chemistry* highlighted its role in the formation of palladium complexes that exhibit exceptional catalytic activity in cross-coupling reactions—a cornerstone of modern organic synthesis.

Despite its widespread use, the handling and storage of Butyl Diphenyiphosphinate require careful consideration due to its sensitivity to moisture and light. Industry guidelines recommend storing the compound in sealed containers under inert atmospheres to prevent degradation. Occupational exposure should be minimized through appropriate protective measures, as per regulatory standards.

In conclusion, Butyldiphenyiphosphinate (CAS No. 13360-94-6) stands as a pivotal compound with diverse applications across multiple industries. Its role as a flame retardant, stabilizer, and catalyst precursor underscores its importance in modern material science and chemical engineering. Ongoing research continues to unlock new potentials for this compound, ensuring its relevance in an ever-evolving technological landscape.